![molecular formula C20H15N3O5S B4580735 2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-(2-thienylmethyl)acrylamide](/img/structure/B4580735.png)
2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-(2-thienylmethyl)acrylamide
Overview
Description
2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-(2-thienylmethyl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as "Compound X" in the scientific literature and is known for its unique chemical structure and properties.
Scientific Research Applications
Synthesis and Chemical Properties
- A study conducted by Saikachi and Suzuki (1959) involved synthesizing various 2-cyano-3-(5-nitro-2-furyl) acrylamides and esters, similar in structure to the compound . These derivatives, however, did not exhibit the anticipated antibacterial activity in vitro, possibly due to low solubility in water (Saikachi & Suzuki, 1959).
- In 2007, Burgaz et al. reported the synthesis of 4-cyano-2,3-dihydrofuran-3-carboxamides via oxidative cyclization of 3-oxopropanenitriles with unsaturated amides, a process relevant to the synthesis of compounds like 2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-(2-thienylmethyl)acrylamide (Burgaz et al., 2007).
Chemical Reactions and Mechanisms
- Yokoyama et al. (1986) described the reaction of 2-cyano-3-hydroseleno-3-(methylthio)acrylamide with carbonyl compounds, leading to the formation of 1,3-selenazin-4-ones. This indicates the potential reactivity of similar compounds in creating diverse chemical structures (Yokoyama et al., 1986).
Potential Applications in Disease Treatment
- Lei et al. (1963) synthesized derivatives of β-(5-nitro-2-furyl)-acrylamides and esters, including compounds similar to the one , for potential use in treating diseases caused by worms. Some of these compounds demonstrated pronounced anthelmintic activity against Schistosomiasis Japonica (Lei et al., 1963).
Studies on Metabolism and Biochemical Properties
- Studies on metabolic activation of nitrofurans, including similar compounds, have been conducted to understand their interaction with biological molecules like cysteine and glutathione. These studies provide insights into the biochemical pathways and potential uses of such compounds in medicine (Tatsumi et al., 1978).
properties
IUPAC Name |
(Z)-2-cyano-3-[5-[(4-nitrophenoxy)methyl]furan-2-yl]-N-(thiophen-2-ylmethyl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O5S/c21-11-14(20(24)22-12-19-2-1-9-29-19)10-17-7-8-18(28-17)13-27-16-5-3-15(4-6-16)23(25)26/h1-10H,12-13H2,(H,22,24)/b14-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTVIKTHYIFEJPH-UVTDQMKNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CNC(=O)C(=CC2=CC=C(O2)COC3=CC=C(C=C3)[N+](=O)[O-])C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)CNC(=O)/C(=C\C2=CC=C(O2)COC3=CC=C(C=C3)[N+](=O)[O-])/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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